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Abstract
Chrysophenine, also known as Direct Yellow 12, is a water-soluble disazo stilbene dye widely

utilized in the textile and paper industries for coloring cellulosic materials such as cotton, linen,

and viscose.[1][2][3][4] Its classification as a direct dye signifies its ability to bind to cellulose

fibers without the requirement of a mordant, simplifying the dyeing process.[2] This technical

guide provides an in-depth analysis of Chrysophenine's application as a direct dye for

cellulose, detailing its chemical and physical properties, the mechanism of its interaction with

cellulosic substrates, experimental protocols for dyeing and fastness testing, and a summary of

its performance characteristics.

Introduction
Chrysophenine (C.I. 24895) is a synthetic dye valued for its bright, reddish-yellow hue and its

straightforward application on cellulosic fibers.[5] Its molecular structure, characterized by long,

linear chains and the presence of sulfonate groups for water solubility, facilitates its affinity for

the linear, polymeric structure of cellulose.[3][4] Understanding the technical aspects of its
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application is crucial for optimizing dyeing processes and ensuring the quality and durability of

the final product.

Chemical and Physical Properties
Chrysophenine is a sodium salt of a disazo dye with the chemical formula C₃₀H₂₆N₄Na₂O₈S₂

and a molecular weight of 680.66 g/mol .[5] Key properties are summarized in Table 1.

Property Value

Synonyms
Direct Yellow 12, Chrysophenine G, C.I.

24895[1][2][6]

CAS Number 2870-32-8[1][6][7]

Molecular Formula C₃₀H₂₆N₄Na₂O₈S₂[5]

Molecular Weight 680.66 g/mol [5]

Appearance Deep yellow to orange powder[1][6][7]

Solubility Soluble in water[2][3][7]

Table 1: Chemical and Physical Properties of Chrysophenine

Mechanism of Dyeing
The affinity of Chrysophenine for cellulose is governed by a combination of intermolecular

forces. The dyeing process involves the diffusion of the dye molecules from the aqueous

solution into the amorphous regions of the cellulose fibers. The primary binding forces are:

Hydrogen Bonding: The hydroxyl groups present on the cellulose polymer chain form

hydrogen bonds with the nitrogen and oxygen atoms in the Chrysophenine molecule.

Van der Waals Forces: The long, planar structure of the Chrysophenine molecule allows for

close contact with the cellulose polymer, maximizing the effect of these weak, short-range

attractive forces.
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The presence of electrolytes, such as sodium chloride or sodium sulfate, in the dyebath is

crucial for efficient dyeing. Cellulosic fibers acquire a negative surface charge in water, which

would repel the anionic dye molecules. The electrolyte neutralizes this surface charge,

reducing the electrostatic repulsion and allowing the dye molecules to approach and bind to the

fiber.

Below is a diagram illustrating the key interactions between a Chrysophenine G molecule and

cellulose chains.

Cellulose Chains

-O-Glc-O-Glc-O-

-O-Glc-O-Glc-O-

Chrysophenine G
 Van der Waals Forces

Click to download full resolution via product page

Caption: Interaction between Chrysophenine G and Cellulose.

Experimental Protocols
Dyeing Protocol for Cotton Fabric
This protocol describes a typical laboratory procedure for dyeing cotton fabric with

Chrysophenine G.

Preparation of Dyebath:

Calculate the required amount of Chrysophenine G based on the weight of the fabric

(e.g., 1% on weight of fabric, owf).

Prepare a stock solution of the dye by dissolving it in distilled water.

In a beaker, add the required volume of dye stock solution to achieve the desired liquor

ratio (e.g., 20:1).
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Add a sequestering agent (e.g., 1 g/L) to complex any hardness ions in the water.

Add sodium chloride or anhydrous sodium sulfate as the electrolyte (e.g., 10-20 g/L). The

amount can be adjusted based on the desired depth of shade.

Add a wetting agent (e.g., 0.5 g/L) to ensure uniform wetting of the fabric.

Dyeing Procedure:

Introduce the pre-wetted cotton fabric into the dyebath at room temperature.

Raise the temperature of the dyebath to 90-95°C over 30 minutes.

Maintain this temperature for 60-90 minutes, ensuring the fabric is fully immersed and

agitated periodically.

Allow the dyebath to cool down to approximately 60°C.

Rinsing and Aftertreatment:

Remove the fabric from the dyebath and rinse thoroughly with cold water until the water

runs clear.

Perform a soaping treatment to remove unfixed dye and improve wash fastness. This

typically involves washing the fabric in a 2 g/L soap solution at a near-boil for 15 minutes.

Rinse the fabric again with cold water and then dry.

The logical workflow for this dyeing process is illustrated in the following diagram.
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Caption: Chrysophenine G Dyeing Workflow for Cotton.
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Evaluation of Dye Uptake
The percentage of dye exhaustion from the bath can be determined spectrophotometrically.

Measure the initial absorbance of the dyebath at the wavelength of maximum absorbance

(λmax) for Chrysophenine G.

After the dyeing process is complete, measure the absorbance of the residual dyebath.

Calculate the dye uptake percentage using the following formula:

Dye Uptake (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Fastness Testing
Light fastness is determined according to the ISO 105-B02 standard.

A specimen of the dyed fabric is exposed to a xenon-arc lamp, which simulates natural

daylight, under controlled conditions.

A set of blue wool standards (rated 1 to 8, with 8 being the most lightfast) is exposed

simultaneously.

The light fastness of the specimen is assessed by comparing the degree of fading of the

fabric to that of the blue wool standards. The rating corresponds to the blue wool standard

that shows a similar degree of color change.

Wash fastness is evaluated based on the ISO 105-C10 standard.

A specimen of the dyed fabric is stitched between two undyed fabrics (typically cotton and

wool or a multifiber strip).

The composite specimen is washed in a soap or soap/soda solution under specified

conditions of temperature and time.

After washing, rinsing, and drying, the change in color of the dyed specimen and the degree

of staining on the adjacent undyed fabrics are assessed using grey scales. The grey scale
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for color change ranges from 5 (no change) to 1 (severe change), and the grey scale for

staining ranges from 5 (no staining) to 1 (severe staining).

Performance Data
The fastness properties of Chrysophenine G on cellulosic fibers are generally considered

moderate to good, although values can vary depending on the dyeing process and the specific

substrate.

Fastness Property Test Method Rating

Light Fastness ISO 105-B02 2-5 (on a scale of 1-8)[8][9]

Wash Fastness (Color

Change)
ISO 105-C10 1-3 (on a scale of 1-5)[8][9]

Wash Fastness (Staining) ISO 105-C10 1-3 (on a scale of 1-5)[8][9]

Perspiration Fastness - 3 (on a scale of 1-5)[8]

Table 2: Fastness Properties of Chrysophenine G on Cellulose Note: The range in fastness

ratings reflects data from different sources and can be influenced by factors such as dye

concentration, dyeing method, and the presence of after-treatments.

Conclusion
Chrysophenine remains a relevant direct dye for cellulosic materials due to its ease of

application and vibrant color. While its wet fastness properties may not be as high as those of

reactive dyes, they can be improved with appropriate after-treatments. For applications where

high wash fastness is not the primary requirement, Chrysophenine offers a cost-effective and

straightforward dyeing solution. Further research into optimizing dyeing parameters and

exploring novel after-treatments could enhance its performance and expand its applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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